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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

Technical Support Center: Scandium(III) Nitrate
Hydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the handling and storage of Scandium(III) nitrate hydrate, with a focus on

material compatibility. This information is intended for researchers, scientists, and professionals

in drug development.

Frequently Asked Questions (FAQs)
Q1: What is Scandium(III) nitrate hydrate and why is it considered a hazardous substance?

A1: Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a white, hygroscopic crystalline powder

that is soluble in water.[1] It is classified as a hazardous substance because it is an oxidizer,

meaning it can intensify fires.[2][3][4] Contact with combustible materials may lead to ignition.

[2][3][4] Additionally, it can cause skin and serious eye irritation.[3] Upon decomposition, it

produces toxic fumes of nitrogen oxides and metal oxides.[1][5]

Q2: What are the general storage recommendations for Scandium(III) nitrate hydrate?

A2: Scandium(III) nitrate hydrate should be stored in a cool, dry, and well-ventilated area.[2]

[5] It is crucial to keep the container tightly closed and protected from moisture as it is

hygroscopic.[3][5] Store it away from incompatible materials, particularly flammable
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substances, reducing agents, organic materials, and metal powders.[5] It is also advised to

avoid shock and heat.[1]

Q3: Can I store Scandium(III) nitrate hydrate with organic solvents or other organic

materials?

A3: No, it is highly recommended to avoid storing Scandium(III) nitrate hydrate with organic

materials.[1][5] Mixtures of nitrates and organic materials are potentially dangerous and can

become highly combustible.[1] This includes common laboratory items like wood, paper, and

jute, which can become easily ignitable if impregnated with the nitrate.[1]

Q4: What happens if Scandium(III) nitrate hydrate comes into contact with an acid?

A4: Contact with acids will cause the release of toxic fumes.[1] Therefore, it is essential to

segregate Scandium(III) nitrate hydrate from all acidic materials during storage and handling.

Q5: Are there any specific metals or metal-containing compounds that are incompatible?

A5: Yes. You should avoid contact with metal powders.[5] Additionally, segregate from heavy

metals.[1] A mixture of aluminum powder, water, and a metal nitrate may explode due to a self-

accelerating reaction.[1]

Troubleshooting Guide: Material Incompatibility
Issues
Issue: I observed a color change or gas evolution after placing Scandium(III) nitrate hydrate
in a new container.

Possible Cause: The container material may be incompatible, leading to a chemical reaction.

Solution:

Immediately and safely remove the Scandium(III) nitrate hydrate from the container,

ensuring proper personal protective equipment (PPE) is worn.

Transfer the substance to a known compatible container, such as a glass container

provided by the manufacturer.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Review the material composition of the problematic container and cross-reference with the

incompatibility data provided in the table below.

Dispose of the contaminated material and the incompatible container according to local,

state, and federal regulations.[5]

Issue: The Scandium(III) nitrate hydrate appears moist or has clumped together.

Possible Cause: The material is hygroscopic and has been exposed to moisture.[3][5] This

can increase its reactivity with other substances.

Solution:

Ensure the storage container is tightly sealed.

Store in a desiccator or a controlled low-humidity environment.

If the material is already moist, handle it with extra caution as its reactivity may be

enhanced.

Data Presentation: Incompatible Materials with
Scandium(III) Nitrate Hydrate
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Incompatible Material
Class

Specific Examples Potential Hazard

Strong Reducing Agents
Tin(II) chloride, Sodium

hypophosphite
Explosive reaction[1]

Flammable/Combustible

Materials

Wood, Jute, Paper, Oil,

Clothing

May cause or intensify fire[1]

[2][3][4]

Organic Materials Alkyl esters, Organic solvents

Potentially dangerous

mixtures, formation of unstable

alkyl nitrates[1][5]

Acids Strong acids Liberation of toxic fumes[1][5]

Metal Powders Powdered aluminum
Risk of explosion, especially

with water[1][5]

Other Incompatible Chemicals

Phosphorus, Cyanides,

Thiocyanates, Isothiocyanates,

Hypophosphites, Phosphides,

Sodium acetate, Tartrates,

Trichloroethylene

Explosive or violent

reactions[1]

Experimental Protocols
Currently, detailed experimental protocols for determining material compatibility with

Scandium(III) nitrate hydrate are not available in the provided search results. Compatibility is

typically determined through small-scale reactivity testing under controlled conditions,

observing for signs of reaction such as temperature change, gas evolution, or color change. It

is recommended to consult specialized literature on chemical compatibility testing or contact

the supplier for specific protocols.

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-258144.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.fishersci.com/store/msds?partNumber=AA6710403&productDescription=SCNDM+III+NRATE+HYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/02/pdf/sds-011221.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA67104&PLANT=d__ALF
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Material Handling Issue
with Scandium(III) Nitrate Hydrate

Observe for signs of incompatibility:
- Gas evolution
- Color change

- Temperature increase
- Fume production

Is there evidence
of incompatibility?

Isolate the area and
wear appropriate PPE.

Yes

No signs of incompatibility.
Continue with standard
handling procedures.

No

Safely remove from
incompatible environment.

Consult Incompatibility Table
and Safety Data Sheet (SDS).

Dispose of contaminated
materials per regulations.

Document the incident
and the incompatible material.

End: Issue Resolved

End: No Issue

Click to download full resolution via product page
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Caption: Troubleshooting workflow for material incompatibility with Scandium(III) nitrate
hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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